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Compound of Interest

Compound Name: N-Methylcyclohexylamine

Cat. No.: B046574

Technical Support Center: N-
Methylcyclohexylamine

This guide provides essential safety information, handling procedures, and storage
requirements for N-Methylcyclohexylamine, tailored for research and drug development
professionals.

Frequently Asked Questions (FAQSs)
Q1: What are the primary hazards associated with N-Methylcyclohexylamine?

Al: N-Methylcyclohexylamine is a flammable liquid and vapor that can cause severe skin
burns and eye damage.[1][2][3] It is harmful if swallowed or in contact with the skin.[1][2][3]
Inhalation may cause respiratory tract irritation, and vapors can lead to dizziness or suffocation.
[4][5] It is also corrosive to metals.[1][2]

Q2: What personal protective equipment (PPE) is required when handling this chemical?

A2: When handling N-Methylcyclohexylamine, it is crucial to use appropriate personal
protective equipment to prevent exposure. This includes:

o Eye and Face Protection: Wear chemical safety goggles or a face shield.[4][6]
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» Skin Protection: Chemical-resistant gloves (tested according to EN 374) and protective
clothing are necessary to prevent skin contact.[1][4]

o Respiratory Protection: If ventilation is inadequate, use a respirator that complies with OSHA
regulations (29 CFR 1910.134) or European Standard EN 149.[1][4]

Q3: What are the proper first-aid measures in case of exposure?
A3: Immediate action is critical in the event of exposure.

o Eye Contact: Immediately flush eyes with plenty of water for at least 30 minutes, holding the
eyelids open. Seek immediate medical attention.[4]

o Skin Contact: Remove all contaminated clothing and shoes immediately.[6] Flush the skin
with plenty of soap and water for at least 15 minutes.[4][7] Seek immediate medical
attention.[4]

« Inhalation: Move the individual to fresh air immediately. If breathing is difficult or has stopped,
provide artificial respiration. Seek immediate medical attention.[4][6]

e Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth
with water and have them drink 2-4 cupfuls of milk or water. Never give anything by mouth to
an unconscious person. Seek immediate medical attention.[4][6]

Q4: How should I handle a spill of N-Methylcyclohexylamine?

A4: In the event of a spill, follow these procedures:

o Evacuate personnel from the area and ensure adequate ventilation.[6]

e Remove all sources of ignition, such as sparks or open flames.[1][4]

o Wear appropriate PPE, including respiratory protection.[6]

» Contain the spill using an inert absorbent material like vermiculite, sand, or earth.[4]

e Use non-sparking tools to collect the absorbed material and place it in a suitable, closed
container for disposal.[2][4]
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e Clean the spill area thoroughly.

Q5: What are the correct storage procedures for N-Methylcyclohexylamine?

A5: Proper storage is essential for safety and to maintain the chemical's stability.

Store in a cool, dry, and well-ventilated area.[4][8]

Keep containers tightly closed when not in use.[1][4]

Store away from heat, sparks, open flames, and other sources of ignition.[1][4]

The storage area should be designated as a flammables and corrosives area.[4]

Protect from direct sunlight.[1]

It is recommended to store the material under a nitrogen atmosphere.[9]

Q6: What substances are incompatible with N-Methylcyclohexylamine?

A6: Avoid contact with the following substances to prevent hazardous reactions:
e Strong oxidizing agents[7][10]

e Acids[10]

¢ Acid anhydrides[10]

» Acid chlorides[10]

 |socyanates, halogenated organics, peroxides, phenols (acidic), epoxides, and acid halides.

[2][5]

» Contact with strong reducing agents, such as hydrides, may generate flammable hydrogen
gas.[2][5]

Data Presentation

Physical and Chemical Properties
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Property Value

Appearance Colorless to light yellow liquid[3][7]
Boiling Point 150-160 °C[7]

Density 0.868 g/mL at 25 °CJ[6]

Vapor Pressure 5 hPa at 20 °C[6]

Water Solubility 54 g/L at 20 °CJ[6]

Flammability and Exposure Data

Parameter Value

Flash Point Flammable liquid and vapor[1][2]

Vapors may form explosive mixtures with air[1]

[5]

Explosion Limits

Experimental Protocols

General Handling Protocol

Before use, ensure you have read and understood the Safety Data Sheet (SDS).

o Work in a well-ventilated area, preferably in a chemical fume hood.[1][4]

e Ground and bond containers when transferring material to prevent static discharge.[4]

e Use non-sparking tools and explosion-proof equipment.[1][4]

e Avoid contact with skin, eyes, and clothing.[6]

e Do not eat, drink, or smoke in the work area.[1][11]

e Wash hands thoroughly after handling.[1]

» Keep the container tightly closed when not in use.[1][4]
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Mandatory Visualization
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Click to download full resolution via product page
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Caption: Workflow for handling a chemical spill of N-Methylcyclohexylamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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